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Cat. No.: B13405623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tumor progression locus 2 (Tpl2), also known as MAP3K8 or Cot, is a critical serine/threonine

kinase that plays a pivotal role in the inflammatory response of macrophages. As a key

upstream regulator of the extracellular signal-regulated kinase (ERK)1/2 mitogen-activated

protein kinase (MAPK) pathway, Tpl2 is activated by a variety of inflammatory stimuli, including

Toll-like receptor (TLR) ligands like lipopolysaccharide (LPS), and cytokines such as Tumor

Necrosis Factor-alpha (TNF-α) and Interleukin-1β (IL-1β). Its activation is a central node in the

signaling cascade that leads to the production of pro-inflammatory cytokines and other

mediators, making it an attractive target for therapeutic intervention in inflammatory and

autoimmune diseases.[1][2][3]

Tpl2-IN-1 is a potent and selective, ATP-competitive inhibitor of Tpl2 kinase with a reported

IC50 of 50 nM. These application notes provide detailed protocols for utilizing Tpl2-IN-1 to

investigate its effects on macrophage activation, including cytokine production, signaling

pathway modulation, and phagocytic function.
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Property Value Reference

Synonyms

Tpl2 Kinase Inhibitor 1, 4-(3-

Chloro-4-

fluorophenylamino)-6-(pyridin-

3-yl-methylamino)-3-cyano-[4]

[5]-naphthyridine

CAS Number 871307-18-5

Molecular Formula C₂₁H₁₄ClFN₆

Molecular Weight 404.83 g/mol

IC50 (Tpl2) 50 nM

Solubility
Soluble in DMSO (e.g., 10

mg/mL or 27 mg/mL)

Storage

Store stock solutions in

aliquots at -20°C for up to 3

months.

Stock Solution Preparation:

For a 10 mM stock solution of Tpl2-IN-1 (MW: 404.83), dissolve 4.05 mg of the compound in 1

mL of anhydrous DMSO. Vortex to ensure complete dissolution. Store in small aliquots at -20°C

to avoid repeated freeze-thaw cycles.

Tpl2 Signaling in Macrophage Activation
Upon stimulation by inflammatory signals, Tpl2 is released from an inhibitory complex and

activates the downstream MEK1/2-ERK1/2 signaling cascade. This pathway is crucial for the

transcriptional and post-transcriptional regulation of many pro-inflammatory genes.
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Workflow

Seed Macrophages Pre-treat with
Tpl2-IN-1 (1 hour)

Stimulate with LPS
(e.g., 4-24 hours) Collect Supernatant Measure Cytokines

(ELISA)

Workflow

Seed Macrophages Pre-treat with
Tpl2-IN-1 (1 hour)

Stimulate with LPS
(15-30 minutes) Lyse Cells Western Blot for

p-ERK1/2 and Total ERK1/2

Workflow

Seed Macrophages Pre-treat with
Tpl2-IN-1 (1 hour)

Add Fluorescent Particles
(e.g., Zymosan, E. coli)

Incubate for Phagocytosis
(1-2 hours)

Quench Extracellular Fluorescence
& Analyze (Flow Cytometry/Microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Studying
Macrophage Activation with Tpl2-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13405623#tpl2-in-1-for-studying-macrophage-
activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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